Cas no 106593-38-8 (N-Allyl-3-chloropropanamide)

• Product Name: N-Allyl-3-chloropropanamide
• CAS No: 106593-38-8
• MF: C₆H₁₀ClNO
• MW: 147.602700710297
• MDL: MFCD03392210
• CID: 875820
• Update Time: 2026-04-29

N-Allyl-3-chloropropanamide Chemical and Physical Properties

Names and Identifiers

• N-Allyl-3-chloropropanamide
• 3-chloro-N-(prop-2-en-1-yl)propanamide
• 3-chloro-propionic acid allylamide
• 3-Chlor-propionsaeure-allylamid
• AC1L6548
• AC1Q3UFB
• AR-1F2731
• CTK8G5197
• N-Allyl-3-chlor-propionamid
• NSC46580
• UKRORGSYN-BB BBV-065919
• N-allyl-3-chloro-propionamide
• 3-chloro-N-prop-2-enylpropanamide
• 3-chloro-N-prop-2-enyl-propanamide
• propanamide, 3-chloro-N-2-propenyl-
• N-allyl-3-chloropropanamide(SALTDATA: FREE)

• MDL： MFCD03392210
• Inchi： InChI=1S/C6H10ClNO/c1-2-5-8-6(9)3-4-7/h2H,1,3-5H2,(H,8,9)
• InChI Key： YUENFBIGWWZQGS-UHFFFAOYSA-N
• SMILES： C=CCNC(CCCl)=O

Computed Properties

• Exact Mass: 147.0452
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 29.1

N-Allyl-3-chloropropanamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-Allyl-3-chloropropanamide

Recent Advances in the Study of N-Allyl-3-chloropropanamide (CAS: 106593-38-8) in Chemical Biology and Pharmaceutical Research

N-Allyl-3-chloropropanamide (CAS: 106593-38-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its allyl and chloropropanamide functional groups, has been the subject of several studies aimed at exploring its biological activity, synthetic pathways, and pharmacological potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of N-Allyl-3-chloropropanamide, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel synthetic route utilizing palladium-catalyzed allylation, which significantly enhanced the efficiency of the production process. The researchers reported a yield of over 85% and high purity, making this method a viable option for large-scale synthesis. These advancements are critical for ensuring the compound's availability for further pharmacological testing and potential commercialization.

In addition to synthetic improvements, the biological activity of N-Allyl-3-chloropropanamide has been a key area of investigation. Preliminary in vitro studies have revealed its potential as an inhibitor of specific enzymatic pathways involved in inflammatory responses. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters identified the compound's ability to modulate the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests its potential application in the development of anti-inflammatory agents, although further in vivo studies are required to validate these effects.

Another promising avenue of research involves the compound's role in cancer therapy. A recent preprint on bioRxiv (2023) explored the cytotoxic effects of N-Allyl-3-chloropropanamide on various cancer cell lines, including breast and lung cancer. The results indicated selective toxicity towards cancer cells while sparing normal cells, a desirable characteristic for anticancer agents. Mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway, highlighting its potential as a targeted therapy. However, comprehensive preclinical studies are necessary to assess its safety and efficacy in animal models.

Despite these promising findings, challenges remain in the development of N-Allyl-3-chloropropanamide as a therapeutic agent. Issues such as solubility, stability, and bioavailability need to be addressed to facilitate its transition from bench to bedside. Recent efforts have focused on formulating the compound into nanoparticle-based delivery systems to enhance its pharmacokinetic properties. A 2023 study in the International Journal of Pharmaceutics reported significant improvements in solubility and sustained release when the compound was encapsulated in polymeric nanoparticles, paving the way for future clinical applications.

In conclusion, N-Allyl-3-chloropropanamide (CAS: 106593-38-8) represents a promising candidate in chemical biology and pharmaceutical research, with potential applications in anti-inflammatory and anticancer therapies. Recent advancements in synthesis, biological activity, and formulation have laid a solid foundation for further exploration. However, extensive preclinical and clinical studies are essential to fully realize its therapeutic potential. Researchers and industry professionals are encouraged to collaborate in addressing the remaining challenges and accelerating the development of this compound into viable treatments.